Cas no 69686-63-1 (Cyclohexanol, 4-methyl-2-(1,1,2-trimethylpropyl)-, acetate)

Cyclohexanol, 4-methyl-2-(1,1,2-trimethylpropyl)-, acetate structure
69686-63-1 structure
Product Name:Cyclohexanol, 4-methyl-2-(1,1,2-trimethylpropyl)-, acetate
CAS No:69686-63-1
MF:C15H30O3
MW:258.396905422211
CID:391502
PubChem ID:71374378
Update Time:2025-04-19

Cyclohexanol, 4-methyl-2-(1,1,2-trimethylpropyl)-, acetate Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanol, 4-methyl-2-(1,1,2-trimethylpropyl)-, acetate
    • acetic acid,2-(2,3-dimethylbutan-2-yl)-4-methylcyclohexan-1-ol
    • DTXSID00797165
    • 69686-63-1
    • Acetic acid--2-(2,3-dimethylbutan-2-yl)-4-methylcyclohexan-1-ol (1/1)
    • Inchi: 1S/C13H26O.C2H4O2/c1-9(2)13(4,5)11-8-10(3)6-7-12(11)14;1-2(3)4/h9-12,14H,6-8H2,1-5H3;1H3,(H,3,4)
    • InChI Key: NKZLSWIOXDLJLI-UHFFFAOYSA-N
    • SMILES: OC1CCC(C)CC1C(C)(C)C(C)C.OC(C)=O

Computed Properties

  • Exact Mass: 258.2196
  • Monoisotopic Mass: 258.21949481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司